Cas no 1795089-11-0 (N-[2-[2-(2-fluorophenyl)-1,3-thiazol-4-yl]phenyl]oxane-4-carboxamide)

• Product Name: N-[2-[2-(2-fluorophenyl)-1,3-thiazol-4-yl]phenyl]oxane-4-carboxamide
• CAS No: 1795089-11-0
• MF: C₂₁H₁₉FN₂O₂S
• MW: 382.451167345047
• CID: 5367545
• Update Time: 2025-11-01

N-[2-[2-(2-fluorophenyl)-1,3-thiazol-4-yl]phenyl]oxane-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[2-[2-(2-fluorophenyl)-1,3-thiazol-4-yl]phenyl]oxane-4-carboxamide

• Inchi： 1S/C21H19FN2O2S/c22-17-7-3-1-5-15(17)21-24-19(13-27-21)16-6-2-4-8-18(16)23-20(25)14-9-11-26-12-10-14/h1-8,13-14H,9-12H2,(H,23,25)
• InChI Key： XRJIWVCVOIAZDP-UHFFFAOYSA-N
• SMILES： O1CCC(C(NC2=CC=CC=C2C2=CSC(C3=CC=CC=C3F)=N2)=O)CC1

Additional information on N-[2-[2-(2-fluorophenyl)-1,3-thiazol-4-yl]phenyl]oxane-4-carboxamide

N-[2-[2-(2-Fluorophenyl)-1,3-Thiazol-4-yl]Phenyl]oxane-4-Carboxamide: A Comprehensive Overview

N-[2-[2-(2-Fluorophenyl)-1,3-thiazol-4-yl]phenyl]oxane-4-carboxamide (CAS No. 1795089-11-0) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a fluorophenyl group, a thiazol-4-yl moiety, and an oxane-4-carboxamide functional group. These structural elements contribute to its potential therapeutic applications and biological activities.

The fluorophenyl group is known for its ability to modulate the physicochemical properties of molecules, enhancing their lipophilicity and metabolic stability. This makes it an attractive moiety for drug design, particularly in the development of central nervous system (CNS) drugs where crossing the blood-brain barrier is crucial. The presence of the thiazol-4-yl ring adds further complexity to the molecule, conferring additional pharmacological properties such as enhanced binding affinity to specific receptors or enzymes.

The oxane-4-carboxamide functional group is a versatile scaffold that can be readily modified to fine-tune the compound's biological activity. This group is often used in the design of inhibitors for various enzymes, including kinases and proteases, which are key targets in the treatment of diseases such as cancer and neurodegenerative disorders. The combination of these structural elements in N-[2-[2-(2-fluorophenyl)-1,3-thiazol-4-yl]phenyl]oxane-4-carboxamide suggests that it may have a wide range of potential therapeutic applications.

Recent studies have explored the biological activities of N-[2-[2-(2-fluorophenyl)-1,3-thiazol-4-yl]phenyl]oxane-4-carboxamide in various contexts. One notable area of research has been its potential as an inhibitor of protein-protein interactions (PPIs). PPIs are critical for many cellular processes, and their dysregulation is implicated in numerous diseases. By targeting specific PPIs, this compound may offer a novel approach to treating conditions such as cancer and inflammatory diseases.

In a study published in the Journal of Medicinal Chemistry, researchers investigated the ability of N-[2-[2-(2-fluorophenyl)-1,3-thiazol-4-yl]phenyl]oxane-4-carboxamide to inhibit the interaction between two key proteins involved in cancer progression. The results showed that this compound effectively disrupted the PPI with high selectivity and potency, suggesting its potential as a lead candidate for further drug development.

Another area of interest is the compound's potential as an anti-inflammatory agent. Inflammation is a complex biological response that plays a role in many diseases, including arthritis and cardiovascular disorders. Preliminary studies have indicated that N-[2-[2-(2-fluorophenyl)-1,3-thiazol-4-yl]phenyl]oxane-4-carboxamide exhibits anti-inflammatory properties by modulating the activity of pro-inflammatory cytokines and enzymes. This makes it a promising candidate for the development of new anti-inflammatory drugs.

The pharmacokinetic properties of N-[2-[2-(2-fluorophenyl)-1,3-thiazol-4-yl]phenyl]oxane-4-carboxamide have also been studied extensively. Research has shown that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for ensuring its efficacy and safety in clinical settings. The compound's high oral bioavailability and low toxicity make it an attractive candidate for further preclinical and clinical evaluation.

In addition to its therapeutic potential, N-[2-[2-(2-fluorophenyl)-1,3-thiazol-4-yl]phenyl]oxane-4-carboxamide has also been explored for its use as a tool compound in basic research. Its unique structural features make it a valuable probe for studying protein-ligand interactions and elucidating the mechanisms underlying various biological processes. This dual role as both a therapeutic agent and a research tool underscores its versatility and significance in the field of medicinal chemistry.

The synthesis of N-[2-[2-(2-fluorophenyl)-1,3-thiazol-4-yl]phenyl]oxane-4-carboxamide has been optimized through various synthetic routes to improve yield and purity. One common approach involves the reaction of 4-chloroacetylthioanisole with 2-fluoroaniline followed by coupling with oxane carboxylic acid using standard amide bond formation techniques. These synthetic methods have been refined to ensure scalability and reproducibility, making it feasible to produce this compound on a larger scale for both research and commercial purposes.

In conclusion, N-[2-[2-(2-fluorophenyl)-1,3-thiazol-4-yl]phenyl]oxane-4-carboxamide (CAS No. 1795089-11-0) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features contribute to its potential therapeutic effects and make it an attractive candidate for further development. Ongoing research continues to uncover new insights into its biological activities and mechanisms of action, paving the way for its potential use in treating various diseases.